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D-Ribose(mixture of

isomers)-13c5

Cat. No.: B12387467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the

preparation of biological samples for the analysis of D-Ribose-13C5 in metabolomics studies.

The accurate quantification of isotopically labeled ribose is critical for understanding the flux

through the Pentose Phosphate Pathway (PPP), which plays a key role in nucleotide

biosynthesis, NADPH production, and cellular redox homeostasis.[1][2] Tracing the

incorporation of 13C from labeled glucose into ribose-5-phosphate provides a dynamic view of

these metabolic processes.[3][4]

Introduction to D-Ribose-13C5 Tracing
Stable isotope tracing using compounds like [U-13C]-glucose is a powerful technique to

investigate metabolic pathway activity.[4][5] When cells are cultured in the presence of

uniformly labeled 13C-glucose, the carbon atoms of downstream metabolites, including the

ribose-5-phosphate (R5P) synthesized via the Pentose Phosphate Pathway, become labeled.

[3][4] The detection of D-Ribose-13C5 (ribose containing five 13C atoms) by mass

spectrometry allows for the quantitative measurement of its synthesis, providing insights into

the activity of the PPP.[3] Dysregulation of the PPP has been implicated in various diseases,

including cancer and metabolic disorders, making the methods described herein relevant for

drug discovery and biomarker identification.[2]
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Experimental Workflow Overview
The overall workflow for a D-Ribose-13C5 metabolomics experiment involves several critical

steps, from sample collection to data analysis. Each step must be carefully controlled to ensure

data quality and reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12387467?utm_src=pdf-body-img
https://www.benchchem.com/product/b12387467?utm_src=pdf-custom-synthesis
https://metabolomics.creative-proteomics.com/resource/advances-techniques-analyzing-pentose-phosphate-pathway-metabolites.htm
https://metabolomics.creative-proteomics.com/resource/advances-techniques-analyzing-pentose-phosphate-pathway-metabolites.htm
https://metabolomics.creative-proteomics.com/pentose-phosphate-pathway-metabolism-service.htm
https://metabolomics.creative-proteomics.com/pentose-phosphate-pathway-metabolism-service.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9264524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9264524/
https://www.biorxiv.org/content/10.1101/2021.02.04.429777v1.full-text
https://www.researchgate.net/publication/26685966_Evaluation_of_13C_isotopic_tracers_for_metabolic_flux_analysis_in_mammalian_cells
https://www.benchchem.com/product/b12387467#sample-preparation-for-d-ribose-13c5-metabolomics
https://www.benchchem.com/product/b12387467#sample-preparation-for-d-ribose-13c5-metabolomics
https://www.benchchem.com/product/b12387467#sample-preparation-for-d-ribose-13c5-metabolomics
https://www.benchchem.com/product/b12387467#sample-preparation-for-d-ribose-13c5-metabolomics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12387467?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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